Cas no 1212329-85-5 (8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline)

• Product Name: 8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline
• CAS No: 1212329-85-5
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• MDL: MFCD05240247
• CID: 3079423
• PubChem ID: 3154543
• Update Time: 2025-07-16

8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline
• AKOS024283198
• SR-01000367135-1
• 1382464-64-3
• 8-Methyl-4-pyridin-4-yl-2,3,3a,4,5,9b-hexahydro-furo[3,2-c]quinoline
• 1212329-85-5
• HMS1692D16
• AKOS000302922
• 4-{8-methyl-2H,3H,3aH,4H,5H,9bH-furo[3,2-c]quinolin-4-yl}pyridine
• SR-01000367135
• 8-methyl-4-pyridin-4-yl-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline

• MDL： MFCD05240247
• Inchi： 1S/C17H18N2O/c1-11-2-3-15-14(10-11)17-13(6-9-20-17)16(19-15)12-4-7-18-8-5-12/h2-5,7-8,10,13,16-17,19H,6,9H2,1H3
• InChI Key： YZFLWQYXBOQANK-UHFFFAOYSA-N
• SMILES： O1CCC2C(C3C=CN=CC=3)NC3C=CC(C)=CC=3C12

Computed Properties

• Exact Mass: 266.141913202Da
• Monoisotopic Mass: 266.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline

Comprehensive Overview of 8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline (CAS No. 1212329-85-5)

The compound 8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline (CAS No. 1212329-85-5) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique furoquinoline scaffold, combined with a pyridinyl substitution, makes it a promising candidate for drug discovery. Recent studies highlight its potential in modulating central nervous system (CNS) targets, aligning with the growing demand for novel neurotherapeutic agents.

In the context of current research trends, 8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is often explored for its bioactive properties, particularly in receptor binding assays and enzyme inhibition studies. The presence of both furan and quinoline moieties contributes to its pharmacokinetic stability, a critical factor in drug design. Researchers are increasingly investigating its role in neurodegenerative disease models, a hot topic given the rising global prevalence of conditions like Alzheimer's and Parkinson's.

The synthesis of CAS No. 1212329-85-5 typically involves multi-step organic transformations, including cyclization and cross-coupling reactions. Its molecular weight (C₁₇H₁₈N₂O) and lipophilicity (LogP ~2.5) suggest favorable blood-brain barrier permeability, a key consideration for CNS-targeted therapeutics. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, essential for preclinical studies.

From a commercial perspective, 8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline is listed in specialized chemical catalogs as a research-grade compound. Its applications extend to high-throughput screening libraries, where it serves as a lead compound for optimizing structure-activity relationships (SAR). The compound's patent landscape reveals filings related to G-protein-coupled receptor (GPCR) modulation, reflecting industry interest in its therapeutic potential.

Environmental and safety data for CAS 1212329-85-5 indicate standard handling precautions for laboratory chemicals. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation. Stability studies show it remains intact under ambient storage conditions, though desiccants are advised for long-term preservation.

Emerging discussions in computational chemistry forums highlight molecular docking simulations of this compound with neurotransmitter receptors. Such in silico approaches, combined with AI-driven drug discovery platforms, accelerate its evaluation as a precision medicine candidate. These methodologies address frequent search queries like "how to predict drug-likeness" or "best CADD tools for small molecules."

Future directions for 8-Methyl-4-(pyridin-4-yl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline research may focus on structure optimization to enhance target selectivity or reduce off-target effects. Collaborative efforts between academic labs and pharma R&D teams could unlock its full potential, particularly in addressing unmet needs in neurological disorders – a consistently trending topic in health sciences.